Cas no 1804495-09-7 (2-Chloro-3-(difluoromethyl)-4-methoxy-5-methylpyridine)

• Product Name: 2-Chloro-3-(difluoromethyl)-4-methoxy-5-methylpyridine
• CAS No: 1804495-09-7
• MF: C₈H₈ClF₂NO
• MW: 207.605028152466
• CID: 4867284
• Update Time: 2025-06-22

2-Chloro-3-(difluoromethyl)-4-methoxy-5-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-(difluoromethyl)-4-methoxy-5-methylpyridine

• Inchi： 1S/C8H8ClF2NO/c1-4-3-12-7(9)5(8(10)11)6(4)13-2/h3,8H,1-2H3
• InChI Key： RNMUZHGVZDXQLY-UHFFFAOYSA-N
• SMILES： ClC1C(C(F)F)=C(C(C)=CN=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• XLogP3: 2.8
• Topological Polar Surface Area: 22.1

Additional information on 2-Chloro-3-(difluoromethyl)-4-methoxy-5-methylpyridine

2-Chloro-3-(difluoromethyl)-4-methoxy-5-methylpyridine: A Comprehensive Overview

2-Chloro-3-(difluoromethyl)-4-methoxy-5-methylpyridine (CAS No. 1804495-09-7) is a synthetic organic compound with a pyridine ring as its core structure. This compound has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule's structure is characterized by a pyridine ring substituted with a chlorine atom at position 2, a difluoromethyl group at position 3, a methoxy group at position 4, and a methyl group at position 5. These substituents confer the compound with distinct electronic and steric properties, making it a valuable building block for further chemical modifications.

The synthesis of 2-Chloro-3-(difluoromethyl)-4-methoxy-5-methylpyridine involves multi-step organic reactions, often utilizing intermediates such as chloropyridines and fluorinated alcohols. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes to this compound. For instance, researchers have explored the use of palladium-catalyzed cross-coupling reactions to introduce the difluoromethyl group, significantly improving the yield and purity of the final product.

One of the most promising applications of this compound lies in its potential as a precursor for bioactive molecules. In the pharmaceutical industry, pyridine derivatives are widely used as scaffolds for drug discovery due to their ability to interact with biological targets such as enzymes and receptors. Studies have shown that 2-Chloro-3-(difluoromethyl)-4-methoxy-5-methylpyridine exhibits moderate inhibitory activity against certain kinases, making it a candidate for further optimization in anticancer drug development.

In addition to its pharmacological applications, this compound has also been investigated for its role in agrochemicals. The methoxy and methyl substituents on the pyridine ring enhance the compound's lipophilicity, which is advantageous for designing pesticides with improved bioavailability. Recent research has focused on modifying the substituents to optimize both efficacy and environmental safety, aligning with global efforts to develop sustainable agricultural solutions.

The physical properties of 2-Chloro-3-(difluoromethyl)-4-methoxy-5-methylpyridine are well-documented, including its melting point, boiling point, and solubility in various solvents. These properties are critical for determining its suitability in different chemical processes and formulations. For example, its high melting point makes it suitable for thermal stability studies, while its moderate solubility in organic solvents facilitates its use in solution-phase reactions.

From a structural perspective, the presence of electron-withdrawing groups such as chlorine and difluoromethyl enhances the compound's electrophilic character, making it reactive towards nucleophilic substitutions. This reactivity has been exploited in designing novel synthetic pathways for complex molecules. Recent studies have also highlighted the potential of this compound as an intermediate in the synthesis of heterocyclic compounds with diverse functionalities.

In conclusion, 2-Chloro-3-(difluoromethyl)-4-methoxy-5-methylpyridine (CAS No. 1804495-09-7) is a versatile compound with a wide range of applications across multiple industries. Its unique chemical structure and favorable physical properties make it an invaluable tool for researchers in organic synthesis and materials science. As ongoing research continues to uncover new potentials for this compound, it is poised to play an increasingly important role in advancing scientific innovation.